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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Aster-A protein, its primary ligand
cholesterol, and the critical role this interaction plays in maintaining cellular cholesterol
homeostasis. This document details the structural and chemical properties of cholesterol, the
signaling pathway of Aster-A-mediated cholesterol transport, and comprehensive protocols for
key experimental procedures used to study this process.

Introduction to Aster-A and Cholesterol

Aster-A, encoded by the GRAMD1A gene, is a key protein in the non-vesicular transport of
cholesterol within mammalian cells.[1] It is a member of the Aster protein family, which also
includes Aster-B and Aster-C.[1] These proteins are anchored in the endoplasmic reticulum
(ER) and play a crucial role in transferring cholesterol from the plasma membrane (PM) to the
ER, a central hub for cholesterol sensing and metabolism.[1][2]

The primary ligand for Aster-A is cholesterol, an essential structural component of animal cell
membranes.[3] Cholesterol's precise regulation is vital for cellular function, and its
dysregulation is implicated in numerous diseases. Aster-A facilitates the movement of the
"accessible" pool of cholesterol from the PM to the ER, thereby influencing cellular responses
to cholesterol levels.

Structure and Chemical Properties of Cholesterol
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Cholesterol is a sterol with a distinctive four-ring steroid nucleus and a hydroxyl group, making
it an amphipathic molecule. Its structure allows it to intercalate into cell membranes, modulating
their fluidity and organization.

Chemical Structure

The chemical formula for cholesterol is C27H460. It consists of a

cyclopentanoperhydrophenanthrene ring system, a hydroxyl group at the C-3 position, a double

bond between C-5 and C-6, and a branched aliphatic side chain at C-17.

Physicochemical Properties of Cholesterol

The following table summarizes the key physicochemical properties of cholesterol.

Property Value Reference
Molecular Formula C27H460

Molecular Weight 386.65 g/mol

Melting Point 148-150 °C

Boiling Point 360 °C (decomposes)

Density 1.052 g/cm3

Solubility in Water

0.095 mg/L (at 30 °C)

Solubility in Organic Solvents

Soluble in acetone, benzene,
ether, hexane, chloroform,

ethanol

White or faintly yellow, waxy

Appearance ]
solid

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor 1

Count

Rotatable Bond Count 5
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The Aster-A Signaling Pathway for Cholesterol
Transport

Aster-A facilitates the transport of cholesterol from the plasma membrane to the endoplasmic
reticulum through a non-vesicular mechanism. This process is initiated by an accumulation of
accessible cholesterol in the plasma membrane.

The signaling pathway can be summarized as follows:

e Sensing Cholesterol: The N-terminal GRAM domain of Aster-A senses an increase in the
accessible pool of cholesterol in the plasma membrane. This sensing is facilitated by the
presence of phosphatidylserine in the inner leaflet of the plasma membrane.

e Recruitment to Membrane Contact Sites: Upon sensing elevated cholesterol, Aster-A is
recruited to endoplasmic reticulum-plasma membrane (ER-PM) contact sites.

e Cholesterol Transfer: The central StART-like domain of Aster-A binds a cholesterol molecule
and facilitates its transfer from the plasma membrane to the endoplasmic reticulum.

o Downstream Effects: The increased cholesterol level in the ER can then be used for
esterification and storage or can regulate the SREBP-2 pathway, a key transcriptional
regulator of cholesterol biosynthesis and uptake.
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Aster-A Mediated Cholesterol Transport Pathway
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In Vitro Cholesterol Binding Assay Workflow
Prepare dilutions of
22-NBD-cholesterol

Add purified Aster-A protein

'

Incubate at RT for 30 min

Measure fluorescence
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X-ray Crystallography Workflow for Aster-A/Cholesterol Complex
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Live-Cell Imaging of Cholesterol Transport Workflow

Transfect cells with
GFP-Aster-A

Load cells with
fluorescent cholesterol

Acquire time-lapse images
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Analyze co-localization and
cholesterol trafficking

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nonvesicular trafficking of cholesterol by Aster proteins - PMC [pmc.ncbi.nlm.nih.gov]

2. Aster proteins facilitate nonvesicular plasma membrane to ER cholesterol transport in
mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]

3. byjus.com [byjus.com]

To cite this document: BenchChem. [The Role of Aster-A in Cellular Cholesterol
Homeostasis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542240#aster-a-ligand-3-structure-and-chemical-
properties]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15542240?utm_src=pdf-body-img
https://www.benchchem.com/product/b15542240?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11749630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469685/
https://byjus.com/cholesterol-formula/
https://www.benchchem.com/product/b15542240#aster-a-ligand-3-structure-and-chemical-properties
https://www.benchchem.com/product/b15542240#aster-a-ligand-3-structure-and-chemical-properties
https://www.benchchem.com/product/b15542240#aster-a-ligand-3-structure-and-chemical-properties
https://www.benchchem.com/product/b15542240#aster-a-ligand-3-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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